Cas no 462069-01-8 (3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione)

• Product Name: 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione
• CAS No: 462069-01-8
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• CID: 5730740
• PubChem ID: 751506
• Update Time: 2025-06-12

3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxybenzoyl)-1,3-thiazolidine-2-thione
• 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione

• Inchi： 1S/C11H11NO2S2/c1-14-9-4-2-3-8(7-9)10(13)12-5-6-16-11(12)15/h2-4,7H,5-6H2,1H3
• InChI Key： ZOHPJHUNZJTLSZ-UHFFFAOYSA-N
• SMILES： S1C(N(C(C2C=CC=C(C=2)OC)=O)CC1)=S

Additional information on 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione

Recent Advances in the Study of 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione (CAS: 462069-01-8)

In recent years, the compound 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione (CAS: 462069-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazolidine-2-thione core and methoxybenzoyl substituent, has demonstrated promising biological activities, particularly in the context of antimicrobial and anticancer applications. The unique structural features of this molecule make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the target compound. Spectroscopic techniques, including NMR and mass spectrometry, were utilized to confirm the structural integrity of the synthesized derivatives. The study highlighted the compound's ability to inhibit bacterial growth, with particular efficacy against Gram-positive strains such as Staphylococcus aureus and Enterococcus faecalis.

Further investigations into the mechanism of action revealed that 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Molecular docking studies suggested strong interactions between the compound and the active site of the target enzyme, providing a rationale for its potent antibacterial activity. These findings position the compound as a potential lead for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione has shown promise in anticancer research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung adenocarcinoma). The study proposed that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. These results underscore the therapeutic potential of this molecule in oncology.

Despite these promising findings, challenges remain in the development of 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research aims to explore the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile in animal models.

In conclusion, 3-(3-Methoxybenzoyl)-1,3-thiazolidine-2-thione (CAS: 462069-01-8) represents a versatile and pharmacologically active scaffold with applications in both antimicrobial and anticancer drug discovery. Continued research into its mechanisms of action and structural derivatives will be crucial for unlocking its full therapeutic potential. The compound's unique properties make it a compelling subject for future studies in chemical biology and medicinal chemistry.